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Compound of Interest

Compound Name: 2'-Nitroacetanilide

Cat. No.: B1216642

Essential Safety and Handling Guide for 2'-
Nitroacetanilide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of 2'-Nitroacetanilide, a chemical that requires careful management due to its
potential hazards.

Hazard Summary

2'-Nitroacetanilide is classified as a hazardous substance. It is known to cause skin irritation,
serious eye irritation, and may lead to respiratory irritation[1][2][3]. Therefore, strict adherence
to safety protocols is mandatory to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential when handling 2'-Nitroacetanilide to
prevent direct contact and inhalation:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses that conform to
OSHA's 29 CFR 1910.133 or
European Standard EN166.

Protects against dust particles
and potential splashes,
preventing serious eye
irritation[1][2].

Skin Protection

Appropriate protective gloves
(e.g., nitrile rubber) and a lab
coat or other protective
clothing to prevent skin

exposure.

Prevents direct contact with
the skin, which can cause
irritation[2][4].

Respiratory Protection

To be used in a well-ventilated
area or under a chemical fume
hood to minimize dust
inhalation. For larger quantities
or in case of spills, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator may be necessary.

Minimizes the risk of
respiratory tract irritation from

inhaling dust particles[2][5].

Chemical and Physical Properties

A summary of key quantitative data for 2'-Nitroacetanilide is provided below for easy

reference:
Property Value
Molecular Formula C8HB8N203

Molecular Weight

180.16 g/mol [3]

Appearance

Yellow to green crystals[2] or beige solid[5]

Standard Operating Procedures

Follow these step-by-step protocols for the safe handling and disposal of 2'-Nitroacetanilide.
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Experimental Workflow for Handling 2'-Nitroacetanilide

The following diagram illustrates the necessary steps for safely handling 2'-Nitroacetanilide
from preparation to the conclusion of the experimental work.
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Caption: Workflow for the safe handling of 2'-Nitroacetanilide.
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Disposal Plan

Proper disposal of 2'-Nitroacetanilide and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

» Waste Segregation: All materials contaminated with 2'-Nitroacetanilide, including unused
product, contaminated PPE (gloves, etc.), and weighing papers, must be segregated as
hazardous waste.

o Waste Container: Use a designated, clearly labeled, and leak-proof container for all 2'-
Nitroacetanilide waste. The container must be compatible with the chemical.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "2'-Nitroacetanilide".

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases[1].

« Institutional Procedures: Follow your institution's specific guidelines for hazardous waste
pickup and disposal. Do not attempt to dispose of this chemical down the drain or in regular
trash. Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2'-
Nitroacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216642#personal-protective-equipment-for-
handling-2-nitroacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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